Cas no 52-53-9 (verapamil)

Verapamil (±) - verapamil, a calcium channel blocker, is a potent oral active first generation P-glycoprotein (P-gp) inhibitor Verapamil can also inhibit CYP3A4, and can be used in the study of hypertension, arrhythmia and angina pectoris

verapamil structure

Product Name:verapamil

CAS No:52-53-9

Molecular Formula:C₂₇H₃₈N₂O₄

Molecular Weight:454.6

MDL:MFCD00056240

CID:33552

PubChem ID:2520

verapamil Properties

Names and Identifiers

- verapamil
- alpha-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)benzeneacetonitrile
- (+/-) VERAPAMIL
- 2-isopropyl
- aleronitrile
- D-365
- Dilacoran
- eronitrile
- Vasolan
- VERAPAMIL ,USP
- VPL
- (2R)-2-(3,4-Dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-isopropylpentanenitrile
- 5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile
- NSC_62969
- Benzeneacetonitrilo, Alfa-[3-[[2-(3,4-dimetoxifenil) etilo] metilamino] propil]-3,4-dimetoxi-alfa-(1-metiletil)-
- NCGC00016083-06
- Verelan
- CAS_52-53-9
- 5-[(3,4-Dimethoxyphenethyl)methylamino]-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile
- VERAPAMIL [VANDF]
- NCGC00016083-15
- DivK1c_000399
- SCHEMBL13287282
- NCGC00024710-08
- FT-0675801
- CP 16533-1
- alpha-(3-((2-(3,4-Dimethoxyphenyl)ethyl)-methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)benzeneacetonitrile
- BPBio1_000268
- BSPBio_002358
- 52-53-9
- NCGC00016083-17
- DB00661
- NCGC00016083-11
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-
- BP-21223
- Akilen (Salt/Mix)
- CAS-52-53-9
- Bio2_000713
- CP-16533-1
- NSC272366
- RS-Verapamil
- KBio2_002801
- VERAPAMIL, Dexverapamil, Verapamyl hydrochloride, VERAPAMIL HYDROCHLORIDE
- VERAPAMIL [USAN]
- r,s-verapamil
- NCGC00024710-07
- L001330
- NCI60_020143
- KBioGR_002343
- NSC-272306NA
- C07188
- 2-(3,4-Dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methyl-amino]-2-(1-methylethyl) pentanenitrile
- Verapamilum [INN-Latin]
- KBio2_000233
- Valeronitrile, 5-((3,4-dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropyl-
- Cordilox (Salt/Mix)
- Spectrum5_001786
- KBioSS_002346
- alpha-(3-((2-(3,4-Dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)benzeneacetonitrile
- E75969
- KBioGR_000233
- alpha-((N-Methyl-N-homoveratryl)-gamma-aminopropyl)-3,4-dimethoxyphenylacetonitrile
- VERAPAMIL [MI]
- (A+/-)-Verapamil hydrochloride
- KBio1_000399
- Bio1_000914
- rac-2-(3,4-dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-(propan-2-yl)pentanenitrile
- NCGC00016083-18
- Calan (TN)
- Finoptin
- Benzeneacetonitrile, .alpha.-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-.alpha.-(1-methylethyl)-
- Spectrum2_001740
- Lopac0_001237
- NCGC00016083-10
- verapamil-
- AB00053495
- AB00053495_21
- Falicard
- Veraptin
- Covera-hs (TN)
- Prestwick0_000141
- NCGC00024710-09
- HMS3402L15
- F2173-0851
- IDI1_000399
- Q410291
- 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methyl-amino]-2-isopropyl-pentanenitrile
- (+-)-Verapamil
- NCGC00016083-13
- AB00053495-20
- Iproveratril
- AKOS005468962
- Tox21_110300
- Isoptin
- 2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
- SMR001550201
- CP-165331/CP-16533-1
- (+/-)-Verapamil hydrochlorid
- dl-Verapamil
- (+-)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile
- Isoptine
- Verapamilum (Latin)
- Covera-HS (Salt/Mix)
- Prestwick3_000141
- HSDB 3928
- KBio3_000465
- Cordilox
- D0R0FE
- ()-Verapamil;CP-16533-1
- ?Verapamil
- Bio2_000233
- (+/-)-Verapamil;CP-16533-1
- alpha-Isopropyl-alpha-((N-methyl-N-homoveratryl)-gamma-aminopropyl)-3,4-dimethoxyphenylacetonitrile
- SPBio_001820
- Calcan
- NCGC00344584-01
- (+/-)-VERAPAMIL
- Isoptin (Salt/Mix)
- Verapamilo
- BSPBio_000242
- (+/-)-5-((3,4-DIMETHOXYPHENETHYL)METHYLAMINO)-2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYLVALERONITRILE
- KBioSS_000233
- .alpha.-((N-Methyl-N-homoveratryl)-.gamma.-aminopropyl)-3,4-dimethoxyphenylacetonitrile
- SCHEMBL16742
- HMS1989L15
- Verapamil (USAN/INN)
- GTPL2406
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-, (+)-
- SBI-0051204.P003
- HY-14275
- Prestwick2_000141
- DTXSID9041152
- NCGC00016083-09
- KBio3_000466
- Isoptimo
- SDCCGSBI-0051204.P005
- (?)-alpha-[3-[[2-(3,4-Dimethoxyphenyl)ethyl](methyl)amino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)benzeneacetonitrile
- NCGC00016083-05
- Verapamil slow release
- C27-H38-N2-O4
- KBio2_005369
- NCGC00016083-14
- Verexamil
- NCGC00016083-07
- MLS006011414
- NCGC00016083-34
- NCGC00016083-20
- Isotopin
- Lekoptin
- Verapamil [USAN:INN:BAN]
- Arpamyl
- CHEBI:77733
- alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino) propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-benzeneacetonitrile
- CP 16533-1 (Verapamil)
- KBio2_007479
- NCGC00016083-16
- Bio1_001403
- FT-0603225
- HMS1791L15
- Bio1_000425
- Benzeneacetonitrile, alpha-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)-
- C08DA01
- AC-16016
- 2-(3,4-Dimethoxyphenyl)-5-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-2-isopropylpentanenitrile #
- KBio3_002823
- NCGC00016083-25
- KBio2_004911
- CS-0002967
- Verelan (TN)
- Verapamilum
- DTXCID7021152
- Covera-HS
- BRD-A09533288-001-02-7
- Tox21_110300_1
- SPBio_002181
- BDBM81939
- 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino) propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-
- Isoptin (TN)
- EN300-708774
- Spectrum4_000906
- Tarka
- CP-165331
- Ansyr
- VERAPAMIL [INN]
- D02356
- BRD-A09533288-003-05-6
- EINECS 260-462-6
- 2-(3,4-Dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-isopropylpentanenitrile, (+/-)-
- CCG-205311
- HMS2089H17
- Drosteakard
- ()-Verapamil hydrochlorid
- D 365
- cMAP_000023
- KBio2_002343
- C27H38N2O4
- CCRIS 6749
- Prestwick1_000141
- Bosoptin (TN)
- VERAPAMIL [WHO-DD]
- Verapamil (Na-Ca chanel blocker)
- NCGC00024710-06
- Calan
- Veracim
- NCGC00016083-04
- KBioGR_001372
- 5-((3,4-dimethoxyphenethyl)(methyl)amino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentanenitrile
- UNII-CJ0O37KU29
- CJ0O37KU29
- (1)-3-(3,4-Dimethoxyphenyl)-6-((5,6-dimethoxyphenethyl)methylamino)hexane-3-carbonitrile
- NCGC00024710-04
- A829133
- NSC 272306NA
- CHEMBL6966
- Verapamil [USAN:BAN:INN]
- alpha-isopropyl-alpha-
- NINDS_000399
- CP-16,533-1
- 56949-77-0
- VERAPAMIL
- MFCD00056240
- NCGC00016083-08
- BSPBio_001513
- IDI1_033983
- Verapamilo [INN-Spanish]
- STK538085
- NCGC00024710-05
- delta-365
- CP-165331 / CP-16533-1
- CHEBI:9948
- LS-174
- Calan (Salt/Mix)
- EINECS 200-145-1
- (±)-Verapamil
- Verapamilum (INN-Latin)
- Anpec
- Veratensin
- Verelan PM
- Securon
- Izoptin
- Verapamilo (INN-Spanish)
- Calan SR
- Verapamil AL
- Verpamil
- Isoptin SR
- NS00000313
- (-)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile
- BRD-A09533288-003-29-6
- BRD-A09533288-003-31-2
- DB-349548
- DTXSID501009404
- +Expand
- MDL： MFCD00056240
- InChIKey： SGTNSNPWRIOYBX-UHFFFAOYSA-N
- Inchi： 1S/C27H38N2O4/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6/h9-12,17-18,20H,8,13-16H2,1-7H3
- SMILES： CC(C)C(CCCN(C)CCC1=CC(=C(C=C1)OC)OC)(C#N)C2=CC(=C(C=C2)OC)OC

Computed Properties

Exact Mass: 454.283158g/mol
Surface Charge: 0
XLogP3: 3.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 13
Monoisotopic Mass: 454.283158g/mol
Monoisotopic Mass: 454.283158g/mol
Topological Polar Surface Area: 64Å²
Heavy Atom Count: 33
Complexity: 606
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions. /Verapamil hydrochloride/
Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides and HCl/.
Dissociation Constants: pKa = 8.92
LogP: 5.09308
PSA: 63.95000
Refractive Index: 1.5448
Boiling Point: 243-246 °C (1.3 Pa)
Melting Point: 25°C
Flash Point: 308.3°C
Color/Form: Sticky, yellowish oily
Solubility: Soluble in benzene \ ether, soluble in lower alcohols \ acetone \ ethyl acetate \ chloroform, insoluble in hexane, insoluble in water
pka: 8.6(at 25℃)
Density: 1.058 g/cm3

verapamil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01FOJ0-100mg	Verapamil-d7 Hydrochloride	52-53-9	98%	100mg	$63.00	2024-04-30
A2B Chem LLC	AY10444-100mg	Verapamil	52-53-9	98%	100mg	$57.00	2024-04-19
Aaron	AR01FORC-100mg	Verapamil-d7 Hydrochloride	52-53-9	98%	100mg	$67.00
abcr	AB293803-250 mg	Verapamil, 95%; .	52-53-9	95%	250 mg	€239.80	2023-07-20
Ambeed	A149080-100mg	5-((3,4-Dimethoxyphenethyl)(methyl)amino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentanenitrile	52-53-9	98%	100mg	$78.0	2024-07-18
ChemScence	CS-0002967-50mg	Verapamil	52-53-9	99.96%	50mg	$85.0	2022-04-27
Enamine	EN300-708774-0.05g	2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile	52-53-9		0.05g	$423.0	2023-07-10
eNovation Chemicals LLC	D606643-1g	Benzeneacetonitrile, a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-a-(1-methylethyl)-,	52-53-9	95%	1g	$385	2022-09-11
Life Chemicals	F2173-0851-2μmol	2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile	52-53-9	90%+	2μmol	$57.0	2023-07-28
MedChemExpress	HY-14275-10mM*1mLinDMSO	Verapamil	52-53-9	99.96%	10mM*1mLinDMSO	￥940	2022-05-18

verapamil Suppliers

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:52-53-9)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:52-53-9)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:52-53-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:52-53-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:52-53-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

verapamil Related Literature

1. Uptake pathways of anionic and cationic photosensitizers into bacteria

Saji George,Michael R. Hamblin,Anil Kishen Photochem. Photobiol. Sci. 2009 8 788
2. Adsorption of a cationic amphiphilic drug on human serum albumin: characterization of the complex

Martín Pérez-Rodríguez,David Attwood,Juan M. Ruso,Pablo Taboada,Luis M. Varela,Víctor Mosquera Phys. Chem. Chem. Phys. 2001 3 1655
3. Uptake pathways of anionic and cationic photosensitizers into bacteria

Saji George,Michael R. Hamblin,Anil Kishen Photochem. Photobiol. Sci. 2009 8 788
4. Catalytic photodegradation of pharmaceuticals – homogeneous and heterogeneous photocatalysis

S. Klementova,D. Kahoun,L. Doubkova,K. Frejlachova,M. Dusakova,M. Zlamal Photochem. Photobiol. Sci. 2017 16 67
5. A mechanistic investigation of the bioavailability enhancing potential of lysergol, a novel bioenhancer, using curcumin

M. Shukla,M. Y. Malik,S. Jaiswal,A. Sharma,D. K. Tanpula,R. Goyani,J. Lal RSC Adv. 2016 6 58933
6. Abnormal adsorption and desorption behavior of pharmaceutical drugs on polystyrene microspheres

Teng Wang,Yajun Zheng,Xiaoting Wang,Qiang Wang,Congyu Ke,Daniel E. Austin,Xiaoxiao Han,Zhiping Zhang RSC Adv. 2017 7 19639
7. Quantitative evaluation of ABC transporter-mediated drug resistance based on the determination of the anticancer activity of camptothecin against breast cancer stem cells using TIRF

Parthasarathy Arumugam,Joon Myong Song Integr. Biol. 2016 8 704
8. Capillary electrophoresis with UV detection, on-line stacking and off-line dispersive liquid–liquid microextraction for determination of verapamil enantiomers in plasma

Samin Hamidi,Abolghasem Jouyban Anal. Methods 2015 7 5820
9. Enantioseparation in high performance liquid chromatography: preparation and evaluation of a vancomycin-based chiral stationary phase via surface-initiated atom transfer radical polymerization

Siyu Guo,Chao Huang,Ning Zhang,Shujuan Ma,Chunmiao Bo,Bolin Gong,Junjie Ou Anal. Methods 2022 14 1221
10. Metal–organic framework coated paper substrates for paper spray mass spectrometry

Xiaoting Wang,Yajun Zheng,Teng Wang,Xingchuang Xiong,Xiang Fang,Zhiping Zhang Anal. Methods 2016 8 8004

52-53-9 (verapamil) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:52-53-9)verapamil

Purity:99%/99%

Quantity:1g/5g

Price($):288.0/1052.0